Cas no 1438435-52-9 (rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1438435-52-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6245690
• PubChem ID: 131238127
• Update Time: 2025-10-18

rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid
• 1438435-52-9
• EN300-1765367

• Inchi： 1S/C8H12O2/c1-2-3-4-6-5-7(6)8(9)10/h3-4,6-7H,2,5H2,1H3,(H,9,10)/b4-3+/t6-,7-/m1/s1
• InChI Key： TXKRQVGAIDTUNH-KYNVUQBWSA-N
• SMILES： OC([C@@H]1C[C@H]1/C=C/CC)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-2-(But-1-en-1-yl)cyclopropane-1-carboxylic Acid (CAS No. 1438435-52-9)

Rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 1438435-52-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and enolic side chain, has garnered attention due to its unique structural features and potential applications in drug development. The cyclopropane moiety, known for its strain and reactivity, introduces a high degree of flexibility that can be exploited in the design of novel bioactive molecules.

The compound's stereochemistry, specifically the (1R,2S) configuration, plays a crucial role in determining its biological activity. The precise arrangement of substituents around the cyclopropane ring can influence interactions with biological targets, making this aspect particularly important in medicinal chemistry. Recent studies have highlighted the importance of stereoelectronic effects in optimizing the pharmacological properties of such compounds.

In the context of modern drug discovery, Rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid represents a promising scaffold for developing new therapeutic agents. The butenyl group attached to the cyclopropane ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has been exploited in the design of molecules targeting various diseases, including inflammatory disorders and infectious diseases.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been employed to achieve high yields and enantioselectivity in its synthesis. These improvements have not only made the compound more accessible but also opened up new avenues for its application in drug development.

The biological activity of Rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid has been explored in several preclinical studies. Initial research suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathophysiological processes. For instance, studies have indicated potential activity against enzymes implicated in inflammation and pain signaling pathways. These findings have sparked interest in further investigating the compound's therapeutic potential.

One of the most compelling aspects of this compound is its structural novelty. The combination of a cyclopropane ring with an enolic side chain creates a unique chemical entity that may interact with biological targets in ways not observed with conventional drug molecules. This structural diversity makes it an attractive candidate for developing drugs with novel mechanisms of action.

The synthesis of Rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid also offers opportunities for exploring new synthetic strategies. The cyclopropane ring is known to undergo various reactions that can be harnessed for constructing complex molecular architectures. By integrating these reactions with modern synthetic techniques, chemists can develop innovative approaches to drug discovery and development.

In conclusion, Rac-(1R,2S)-2-(but-1-en-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1438435-52-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive scaffold for developing new therapeutic agents. Recent advancements in synthetic chemistry and biological research have further enhanced its appeal as a candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.